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Compound of Interest

Compound Name: 3,4-Dichloro-2-methylaniline

Cat. No.: B105502

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling hazardous chemicals. This guide provides
immediate, essential safety and logistical information for the handling and disposal of 3,4-
Dichloro-2-methylaniline, a compound that is toxic and presents significant health risks upon
exposure.

Hazard Summary

3,4-Dichloro-2-methylaniline is classified as a hazardous substance. It is harmful if swallowed
and toxic when in contact with skin or inhaled. The compound is a skin irritant and can cause
serious eye irritation or damage.[1][2][3] It may also lead to respiratory irritation and allergic
skin reactions.[2] Furthermore, it is recognized as being very toxic to aquatic life with long-
lasting effects.[2]
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Hazard Class GHS Hazard Statement

o ) Toxic if swallowed, in contact with skin, or if
Acute Toxicity (Oral, Dermal, Inhalation)

inhaled.
Skin Corrosion/Irritation Causes skin irritation.[1][2][3]
Serious Eye Damage/Eye Irritation Causes serious eye damage/irritation.[1][2][3]
Skin Sensitization May cause an allergic skin reaction.[2]
Specific Target Organ Toxicity May cause respiratory irritation.[1][4]

Very toxic to aquatic life with long-lasting effects.

[2]

Hazardous to the Aquatic Environment

Personal Protective Equipment (PPE)

Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory when
handling 3,4-Dichloro-2-methylaniline. All handling should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[5] Eyewash stations and safety showers should

be readily accessible.[6]
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Protection Type

PPE Recommendation

Citations

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield.

[2]7]

Hand Protection

Use chemically resistant

gloves, such as nitrile rubber.

[5]

Skin and Body Protection

Wear a lab coat, long pants,
and closed-toe shoes. For
larger quantities or potential
splashing, impervious and
fire/flame resistant clothing

should be considered.

[2][5]

Respiratory Protection

If ventilation is insufficient or if
dusts/vapors are generated,
use a full-face respirator or a
FFP3 type mask.

[2](8]

Operational Plan: Safe Handling Protocol

A systematic approach is crucial for minimizing exposure and ensuring safety during the

handling of 3,4-Dichloro-2-methylaniline.

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a designated area, preferably a chemical fume hood, to minimize inhalation

exposure.[5]

e Handling: Avoid all personal contact, including inhalation of dust or vapors.[9] Do not eat,

drink, or smoke in the work area.[2]

» Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, contain

the spill with an inert absorbent material like vermiculite or dry sand.[5] Collect the spillage

and place it in a suitable, labeled container for disposal.[9][10]

o First Aid:
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o If on skin: Immediately take off all contaminated clothing and wash the skin with plenty of
soap and water.[1]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek immediate medical attention.[1][2]

o If inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

[6]7]

o If swallowed: Rinse the mouth and seek immediate medical attention.[2][11]

Disposal Plan

The disposal of 3,4-Dichloro-2-methylaniline and its containers must be managed through a
licensed hazardous waste disposal company.[5]

o Waste Collection: Collect any waste containing 3,4-Dichloro-2-methylaniline, including the
pure compound, contaminated solutions, and cleaning materials, in a designated and
compatible hazardous waste container.[5]

o Labeling: The waste container must be clearly labeled with the chemical name and
prominent hazard symbols (e.g., "Toxic," "Environmental Hazard").[5]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as acids and strong oxidizing agents.[6][7]

¢ Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
certified hazardous waste contractor to arrange for pickup and proper disposal in accordance
with all local, state, and federal regulations.[5][12] Avoid releasing the chemical into the
environment.[2]

Workflow for Safe Handling and Disposal

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-4-methylaniline-pid_Rock34842.html
https://www.fishersci.com/store/msds?partNumber=AC154670050&productDescription=2-CHLORO-4-METHYLANILINE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.echemi.com/sds/3-chloro-4-methylaniline-pid_Rock34842.html
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15671%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b105502?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b105502?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC154670050&productDescription=2-CHLORO-4-METHYLANILINE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.echemi.com/sds/3-chloro-4-methylaniline-pid_Rock34842.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Y

Preparation:
- Don correct PPE
- Work in fume hood

Handling:
- Avoid personal contact
- No eating/drinking/smoking

Spill Occurred?

Spill Management:
- Evacuate and contain No
- Use absorbent material

Waste Collection:
- Segregate hazardous waste
- Use designated container

Labeling:
- Chemical name
- Hazard symbols

Storage:
- Cool, dry, ventilated area
- Away from incompatibles

Disposal:
- Contact EHS/Contractor
- Follow regulations

End: Process Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3,4-Dichloro-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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